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Compound of Interest

Compound Name: (+)-Isolariciresinol

Cat. No.: B191591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(+)-Isolariciresinol, a lignan found in various plant species, has garnered scientific interest for

its diverse biological activities, including antioxidant and anti-inflammatory effects. This guide

provides a comparative analysis of (+)-Isolariciresinol's performance against established

inhibitors, supported by available experimental data. The information is presented to aid

researchers in evaluating its potential in drug discovery and development.

Antioxidant Activity
(+)-Isolariciresinol demonstrates notable antioxidant properties by scavenging free radicals.

Its efficacy has been quantified in standard in vitro assays, such as the ABTS and DPPH

radical scavenging assays.
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Compound Assay IC50 Value (µM) Reference

(+)-Isolariciresinol
ABTS Radical

Scavenging
19.4 [1]

(+)-Isolariciresinol
DPPH Radical

Scavenging
53.0 [2]

Trolox
ABTS Radical

Scavenging
~3.5 - 6.5 [3][4]

Ascorbic Acid (Vitamin

C)

DPPH Radical

Scavenging
~24 - 66 [5][6][7][8]

Note: The IC50 values for Trolox and Ascorbic Acid are representative values from various

studies and may differ based on specific experimental conditions. A direct, side-by-side

comparison of (+)-Isolariciresinol with these standards under identical conditions would

provide a more definitive benchmark.

Anti-inflammatory Activity
The anti-inflammatory potential of (+)-Isolariciresinol is evident from its ability to inhibit the

production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-

stimulated macrophage cells.

Compound Assay Cell Line
IC50 Value

(µM)
Reference

(+)-

Isolariciresinol

Nitric Oxide

Production

Inhibition

RAW 264.7 84.45 [1]

Aminoguanidine

Nitric Oxide

Production

Inhibition

RAW 264.7

Representative

IC50 values in

the low µM range

[9][10]

L-NAME

Nitric Oxide

Production

Inhibition

RAW 264.7

Representative

IC50 values in

the µM range

[11]
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Note: The IC50 values for the well-known nitric oxide synthase (NOS) inhibitors,

Aminoguanidine and L-NAME, can vary between studies. The provided information indicates

their general potency for comparison.

Modulation of Key Signaling Pathways
(+)-Isolariciresinol is suggested to exert its biological effects through the modulation of critical

signaling pathways involved in inflammation and oxidative stress responses, namely the NF-κB

and Nrf2 pathways.

NF-κB Signaling Pathway
The NF-κB pathway is a central regulator of inflammation. Inhibition of this pathway is a key

target for anti-inflammatory drug development. Parthenolide is a known inhibitor of NF-κB.

While direct comparative data for (+)-Isolariciresinol is not available, its anti-inflammatory

effects suggest potential interaction with this pathway.
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Caption: Proposed inhibition of the NF-κB signaling pathway.
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The Nrf2 pathway is a primary regulator of the cellular antioxidant response. Activation of Nrf2

leads to the expression of a suite of antioxidant and detoxification enzymes. Sulforaphane is a

well-characterized activator of this pathway. The antioxidant properties of (+)-Isolariciresinol
suggest it may also activate the Nrf2 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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